Cas no 677723-24-9 (1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)-)

• Product Name: 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)-
• CAS No: 677723-24-9
• MF: C₂₂H₂₀N₂
• MW: 312.407605171204
• MDL: MFCD09265310
• CID: 4457678
• PubChem ID: 10638867
• Update Time: 2025-11-06

1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)-
• (1R,2R)-1,2-di(naphthalen-1-yl)ethane-1,2-diamine
• 677723-24-9
• SCHEMBL24017144
• (1R,2R)-1,2-dinaphthalen-1-ylethane-1,2-diamine
• CS-0134880
• 220665-75-8
• (1R,2R)-1,2-BIS(NAPHTHALEN-1-YL)ETHANE-1,2-DIAMINE
• Rel-(1R,2R)-1,2-di(naphthalen-1-yl)ethane-1,2-diamine
• E81666

• MDL： MFCD09265310
• Inchi： 1S/C22H20N2/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22(24)20-14-6-10-16-8-2-4-12-18(16)20/h1-14,21-22H,23-24H2/t21-,22-/m1/s1
• InChI Key： VVJVMUUCGDSHBT-FGZHOGPDSA-N
• SMILES： N[C@H](C1=CC=CC2C=CC=CC1=2)[C@@H](C1=CC=CC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 312.162648646g/mol
• Monoisotopic Mass: 312.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52Ų

Additional information on 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)-

Comprehensive Overview of 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- (CAS No. 677723-24-9)

1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- (CAS No. 677723-24-9) is a chiral diamine compound featuring a naphthalene backbone, which has garnered significant attention in asymmetric synthesis and material science. Its unique stereochemistry, denoted by the (1R,2R)- configuration, makes it a valuable ligand for catalytic applications. Researchers and industries are increasingly exploring its potential in enantioselective reactions, particularly in pharmaceuticals and advanced polymers. The compound's naphthalene-derived structure enhances its rigidity and optical properties, aligning with modern demands for high-performance chiral auxiliaries.

In recent years, the demand for chiral diamines like 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- has surged due to their role in green chemistry and sustainable catalysis. Users frequently search for terms such as "chiral ligand applications" or "asymmetric synthesis catalysts," reflecting the compound's relevance in cutting-edge research. Its CAS No. 677723-24-9 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across scientific and industrial platforms. The compound's stability under various conditions further broadens its utility in organic transformations.

The naphthalenyl groups in 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- contribute to its π-stacking capabilities, a feature highly sought after in supramolecular chemistry. This property is pivotal for designing functional materials, such as organic semiconductors or sensors, addressing trending topics like "smart materials" and "molecular electronics." Additionally, its enantiomeric purity ((1R,2R)- form) ensures reproducibility in synthetic routes, a key concern for pharmaceutical manufacturers aiming for FDA compliance. The compound's synthesis and purification protocols are often queried in academic forums, highlighting its technical significance.

From an industrial perspective, CAS No. 677723-24-9 is cataloged in specialized databases as a high-purity chiral building block. Its compatibility with transition metals enables the development of hybrid catalysts, a hot topic in "catalyst design" and "metal-organic frameworks (MOFs)." Environmental considerations also drive interest, as the compound's efficiency can reduce waste in multi-step syntheses. Analytical techniques like HPLC and XRD are commonly employed to verify its structural integrity, ensuring it meets the stringent standards required for research and commercial use.

In summary, 1,2-ETHANEDIAMINE, 1,2-DI-1-NAPHTHALENYL-, (1R,2R)- exemplifies the intersection of chirality and functionality, answering contemporary needs in both academia and industry. Its CAS No. 677723-24-9 serves as a gateway to a wealth of scientific literature, while its properties align with global trends toward precision chemistry and sustainable innovation. As research progresses, this compound is poised to play an even greater role in advancing synthetic methodologies and material science.